4-{[(2,2-dimethyltetrahydro-2H-pyran-4-yl)amino]methyl}-4-ethylhexanenitrile

• IUPAC Name: 4-[[(2,2-dimethyloxan-4-yl)amino]methyl]-4-ethylhexanenitrile
• InChI: InChI=1S/C16H30N2O/c1-5-16(6-2,9-7-10-17)13-18-14-8-11-19-15(3,4)12-14/h14,18H,5-9,11-13H2,1-4H3
• InChI Key: DRBVALVPBGKTAH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CCC#N)CNC1CCOC(C1)(C)C
• Molecular Formula: C16H30N2O
• Molecular Weight: 266.42 g/mol

Description

4-{[(2,2-dimethyltetrahydro-2H-pyran-4-yl)amino]methyl}-4-ethylhexanenitrile, commonly known as DMHP, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMHP belongs to the class of compounds known as pyrrolidines and has been found to exhibit promising biological activity.

Mechanism of Action

DMHP is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. It has also been found to interact with ion channels and receptors in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DMHP has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DMHP has also been found to modulate the activity of enzymes involved in neurotransmitter synthesis and metabolism.

Advantages and Limitations for Lab Experiments

DMHP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its biological activity can be easily measured using standard assays. However, DMHP also has some limitations, such as its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DMHP. One potential area of investigation is its use in the treatment of mood disorders such as depression and anxiety. DMHP has also been investigated for its potential use in the treatment of epilepsy and other seizure disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of DMHP and to identify potential side effects and drug interactions.

Synthesis Methods

The synthesis of DMHP involves the reaction of 2,2-dimethyltetrahydrofuran with formaldehyde followed by reductive amination with 4-ethylhexanenitrile. The resulting compound is then purified using standard chromatographic techniques.

Scientific Research Applications

DMHP has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. DMHP has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurological disorders.